Cas no 126146-01-8 (4-(2,5-dimethylbenzenesulfonamido)benzoic acid)

4-(2,5-Dimethylbenzenesulfonamido)benzoic acid is a sulfonamide-based organic compound featuring a benzoic acid moiety linked to a 2,5-dimethylbenzenesulfonamide group. This structure imparts unique physicochemical properties, making it a valuable intermediate in pharmaceutical and fine chemical synthesis. The presence of both sulfonamide and carboxylic acid functional groups enhances its versatility in derivatization and coordination chemistry. Its well-defined molecular architecture ensures consistent reactivity, particularly in amide bond formation and metal-organic framework applications. The compound exhibits moderate solubility in polar organic solvents, facilitating its use in controlled reaction conditions. Its stability under standard laboratory conditions further underscores its utility as a reliable building block for advanced chemical research and development.
4-(2,5-dimethylbenzenesulfonamido)benzoic acid structure
126146-01-8 structure
Product Name:4-(2,5-dimethylbenzenesulfonamido)benzoic acid
CAS No:126146-01-8
MF:C15H15NO4S
MW:305.34890294075
MDL:MFCD02706676
CID:137441
Update Time:2025-06-08

4-(2,5-dimethylbenzenesulfonamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,4-[[(2,5-dimethylphenyl)sulfonyl]amino]-
    • 4-(2,5-Dimethyl-Benzenesulfonylamino)-Benzoic Acid
    • 4-(2,5-Dimethylphenylsulfonylamino)benzoic acid
    • 4-((2,5-Dimethylphenyl)sulfonamido)benzoic acid
    • 4-[(2,5-dimethylphenyl)sulfonylamino]benzoic acid
    • Benzoic acid,4-[[(2,5-dimethylphenyl)sulfonyl]amino]
    • F1565-0039
    • 4-(2,5-DdiMethylphenylsulfonaMido)benzoic acid
    • 4-([(2,5-DIMETHYLPHENYL)SULFONYL]AMINO)BENZOIC ACID
    • BENZOIC ACID, 4-[[(2,5-DIMETHYLPHENYL)SULFONYL]AMINO]-
    • 4-(2,5-dimethylbenzenesulfonamido)benzoic acid
    • MDL： MFCD02706676
    • Inchi： 1S/C15H15NO4S/c1-10-3-4-11(2)14(9-10)21(19,20)16-13-7-5-12(6-8-13)15(17)18/h3-9,16H,1-2H3,(H,17,18)
    • InChI Key： MGFQTAXIYWVXQN-UHFFFAOYSA-N
    • SMILES： S(C1C=C(C)C=CC=1C)(NC1C=CC(C(=O)O)=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 305.07200
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4

Experimental Properties

  • Density: 1.365
  • Melting Point: 226-227℃
  • Boiling Point: 513.2°Cat760mmHg
  • Flash Point: 264.2°C
  • Refractive Index: 1.628
  • PSA: 91.85000
  • LogP: 3.95620

4-(2,5-dimethylbenzenesulfonamido)benzoic acid Customs Data

  • HS CODE：2935009090
  • Customs Data：

    China Customs Code:

    2935009090

    Overview:

    2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

4-(2,5-dimethylbenzenesulfonamido)benzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
F-BH040-250mg
4-(2,5-Dimethylphenylsulfonylamino)benzoic acid
 126146-01-8 96%
250mg
 ￥699.0 2022-02-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.
F-BH040-100mg
4-(2,5-Dimethylphenylsulfonylamino)benzoic acid
 126146-01-8 96%
100mg
 ￥414.0 2022-02-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.
F-BH040-50mg
4-(2,5-Dimethylphenylsulfonylamino)benzoic acid
 126146-01-8 96%
50mg
 ￥241.0 2022-02-28
TRC
B421160-25mg
4-((2,5-dimethylphenyl)sulfonamido)benzoic Acid
 126146-01-8
25mg
 $ 50.00 2022-06-07
TRC
B421160-50mg
4-((2,5-dimethylphenyl)sulfonamido)benzoic Acid
 126146-01-8
50mg
 $ 65.00 2022-06-07
TRC
B421160-250mg
4-((2,5-dimethylphenyl)sulfonamido)benzoic Acid
 126146-01-8
250mg
 $ 160.00 2022-06-07
Matrix Scientific
136024-1g
4-((2,5-Dimethylphenyl)sulfonamido)benzoic acid, 95%+
 126146-01-8 95%
1g
 $218.00 2023-09-10
Matrix Scientific
136024-2.500g
4-((2,5-Dimethylphenyl)sulfonamido)benzoic acid, 95%+
 126146-01-8 95%
2.500g
 $476.00 2023-09-10
Matrix Scientific
136024-5g
4-((2,5-Dimethylphenyl)sulfonamido)benzoic acid, 95%+
 126146-01-8 95%
5g
 $720.00 2023-09-10
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
H33445-250mg
4-(2,5-Dimethylphenylsulfonylamino)benzoic acid, 96%
 126146-01-8 96%
250mg
 ￥1031.00 2023-03-09

4-(2,5-dimethylbenzenesulfonamido)benzoic acid Related Literature

Related Categories

126146-01-8 (4-(2,5-dimethylbenzenesulfonamido)benzoic acid) Related Products

Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent